- Preparation of polycyclic pyrazolinone derivatives as herbicides, World Intellectual Property Organization, , ,
Cas no 943831-06-9 (1-Bromo-2,4-difluoro-5-methoxybenzene)
943831-06-9 structure
Product Name:1-Bromo-2,4-difluoro-5-methoxybenzene
CAS No:943831-06-9
MF:C7H5BrF2O
MW:223.014808416367
MDL:MFCD28401114
CID:4660566
PubChem ID:68809379
Update Time:2024-10-25
1-Bromo-2,4-difluoro-5-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2,4-difluoro-5-methoxybenzene
- 1-BROMO-2,4-DIFLUORO-5-METHOXY-BENZENE
- 5-bromo-2,4-difluoroanisole
- Benzene, 1-bromo-2,4-difluoro-5-methoxy-
- 1-Bromo-2,4-difluoro-5-methoxybenzene (ACI)
- E79896
- AB91634
- 943831-06-9
- MFCD28401114
- DB-092985
- CS-0193989
- AKOS028114963
- BS-33273
- SCHEMBL3838882
- DLHGZDMSUZUOEV-UHFFFAOYSA-N
- 1-Bromo-2,4-difluoro-5-methoxybenzene
-
- MDL: MFCD28401114
- Inchi: 1S/C7H5BrF2O/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,1H3
- InChI Key: DLHGZDMSUZUOEV-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=C1)OC)F)F
Computed Properties
- Exact Mass: 221.94918g/mol
- Monoisotopic Mass: 221.94918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2
1-Bromo-2,4-difluoro-5-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B292310-5mg |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B292310-10mg |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B292310-50mg |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 50mg |
$ 230.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1229488-1g |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 95% | 1g |
$500 | 2024-06-03 | |
| Advanced ChemBlocks | N25839-250MG |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 95% | 250MG |
$155 | 2023-09-15 | |
| Advanced ChemBlocks | N25839-1G |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 95% | 1G |
$315 | 2023-09-15 | |
| Advanced ChemBlocks | N25839-5G |
1-Bromo-2,4-difluoro-5-methoxybenzene |
943831-06-9 | 95% | 5G |
$1,130 | 2023-09-15 | |
| Aaron | AR00IITA-100mg |
1-Bromo-2,4-difluoro-5-methoxy-benzene |
943831-06-9 | 98% | 100mg |
$47.00 | 2025-02-28 | |
| Aaron | AR00IITA-250mg |
1-Bromo-2,4-difluoro-5-methoxy-benzene |
943831-06-9 | 98% | 250mg |
$79.00 | 2025-02-28 | |
| Aaron | AR00IITA-1g |
1-Bromo-2,4-difluoro-5-methoxy-benzene |
943831-06-9 | 98% | 1g |
$159.00 | 2025-02-28 |
1-Bromo-2,4-difluoro-5-methoxybenzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid , Bromine ; 2 h, cooled
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; rt → 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 1 h, 0 - 5 °C
1.3 Reagents: Copper bromide (CuBr) Solvents: Water ; 75 h
1.4 Reagents: Hydrogen bromide Solvents: Water ; overnight, rt
1.2 Reagents: Sodium nitrite Solvents: Water ; 1 h, 0 - 5 °C
1.3 Reagents: Copper bromide (CuBr) Solvents: Water ; 75 h
1.4 Reagents: Hydrogen bromide Solvents: Water ; overnight, rt
Reference
- Preparation of pyrrolidine GPR40 modulators for treating diabetes and related conditions and other diseases., World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid , Bromine Solvents: Water ; 2 h, rt
Reference
- Preparation of pyrazolin-3-one derivatives as active ingredients of herbicides, Japan, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -20 °C; -20 °C → 0 °C; 30 min, 0 °C
1.2 Reagents: Trimethyl borate ; 1 h, rt; rt → -20 °C
1.3 Reagents: Peracetic acid Solvents: Water ; 30 min, rt
1.4 Reagents: Sodium bisulfite Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.6 Reagents: Potassium carbonate Solvents: Acetonitrile ; 20 h, rt
1.2 Reagents: Trimethyl borate ; 1 h, rt; rt → -20 °C
1.3 Reagents: Peracetic acid Solvents: Water ; 30 min, rt
1.4 Reagents: Sodium bisulfite Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.6 Reagents: Potassium carbonate Solvents: Acetonitrile ; 20 h, rt
Reference
- Preparation of 4-aminopicolic acid derivative herbicides, World Intellectual Property Organization, , ,
1-Bromo-2,4-difluoro-5-methoxybenzene Raw materials
1-Bromo-2,4-difluoro-5-methoxybenzene Preparation Products
1-Bromo-2,4-difluoro-5-methoxybenzene Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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